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Compound of Interest

Compound Name: Tert-butyl 4-bromobutanoate

Cat. No.: B008926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for Tert-
butyl 4-bromobutanoate, a key reagent in various organic syntheses and a building block in

pharmaceutical development. Understanding its hazard profile is paramount for ensuring

laboratory safety and mitigating risks in research and manufacturing processes. This document

synthesizes critical safety information, physical and chemical properties, and handling protocols

to support its safe and effective use.

Chemical Identity and Physical Properties
Tert-butyl 4-bromobutanoate is an organic compound valued for its role as an intermediate in

chemical reactions.[1] A clear, colorless to pale yellow liquid, its molecular structure

incorporates a tert-butyl ester functional group and a bromine atom, which dictates its reactivity

and physical characteristics.[1]
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Identifier Value

IUPAC Name tert-butyl 4-bromobutanoate[2]

CAS Number 110661-91-1[2]

Molecular Formula C8H15BrO2[1][2][3]

Molecular Weight 223.11 g/mol [2][3][4]

Appearance
Colorless to light orange to yellow clear liquid[1]

[5]

Density 1.258 g/cm³[6]

Boiling Point 225.9 °C at 760 mmHg[6]

Flash Point 117.1 °C[6]

Solubility
Soluble in organic solvents like ether and

chloroform; less soluble in water.[1]

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Tert-butyl 4-bromobutanoate is classified as a hazardous substance. The primary

hazards are associated with its irritant and corrosive properties.
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Hazard Class Category GHS Pictogram Signal Word
Hazard

Statement

Skin

Corrosion/Irritatio

n

2 GHS07 Warning
H315: Causes

skin irritation[2]

Serious Eye

Damage/Eye

Irritation

1, 2 GHS05, GHS07 Danger/Warning

H318: Causes

serious eye

damage[2]H319:

Causes serious

eye irritation[2]

Specific Target

Organ Toxicity

(Single

Exposure)

3 GHS07 Warning

H335: May

cause respiratory

irritation[2][7]

The GHS classification workflow for this substance is based on the evaluation of available data

against the classification criteria for each hazard class.

Data Evaluation

GHS Hazard Classification

Hazard Communication

Toxicological & Physicochemical Data

Skin Irritation
(Category 2)

is evaluated against criteria

Eye Damage/Irritation
(Category 1/2)

is evaluated against criteria

STOT SE
(Category 3)

is evaluated against criteria
Pictograms

(GHS05, GHS07)

Signal Word
(Danger/Warning)

Hazard Statements
(H315, H318, H319, H335) Precautionary Statements
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Caption: GHS Classification Workflow for Tert-butyl 4-bromobutanoate.

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure the stability of Tert-
butyl 4-bromobutanoate.

Handling:

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including protective gloves, eye

protection, and face protection.

Ensure adequate ventilation and use a local exhaust system.

Wash hands and face thoroughly after handling.

Storage:

Keep the container tightly closed.

Store in a cool, shaded area.

Avoid exposure to light.

The selection of appropriate Personal Protective Equipment (PPE) is a critical step in the risk

management process.
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Risk Assessment

PPE Selection

Identify Task
(e.g., weighing, transfer, reaction)

Identify Hazards
(Skin/Eye Irritant, Respiratory Irritant)

Hand Protection
(Chemical Resistant Gloves)

To prevent skin contact

Eye/Face Protection
(Safety Glasses with Side Shields, Face Shield)

To prevent eye contact

Body Protection
(Laboratory Coat)

To protect clothing

Respiratory Protection
(Use in a Fume Hood)

To prevent inhalation

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.

First Aid Measures
In the event of exposure, prompt and appropriate first aid is essential.
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Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Seek medical advice

if you feel unwell.

Skin Contact

Take off all contaminated clothing immediately.

Wash the affected area with plenty of water. If

skin irritation occurs, seek medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical advice.

Ingestion Rinse mouth. Seek medical advice.

A logical workflow for responding to an accidental exposure is outlined below.

Accidental Exposure Occurs

Assess the Situation
(Ensure safety of responder)

Identify Route of Exposure

Move to Fresh Air

Inhalation

Remove Contaminated Clothing
Wash with Plenty of Water

Skin Contact

Rinse Eyes with Water

Eye Contact

Rinse Mouth

Ingestion

Seek Medical Attention
(If symptoms persist or are severe)
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Caption: First Aid Response Workflow for Accidental Exposure.

Stability and Reactivity
Tert-butyl 4-bromobutanoate is stable under normal conditions. However, it may undergo

hydrolysis in the presence of strong acids or bases.[1] Incompatible materials should be

avoided to prevent hazardous reactions.

Toxicological and Ecological Information
Detailed toxicological studies for Tert-butyl 4-bromobutanoate are not extensively available in

the public domain. The GHS classification is based on data from similar compounds and

predictive models. It is important to handle this chemical with the assumption that it is toxic

upon ingestion, inhalation, or skin contact.

No specific information is available regarding the environmental fate and ecotoxicity of this

compound. It is advised to prevent its release into the environment. The substance is not

considered to be persistent, bioaccumulative, and toxic (PBT), or very persistent and very

bioaccumulative (vPvB) at levels of 0.1% or higher.

Experimental Protocols
While specific experimental protocols for the generation of the MSDS data are not provided in

the publicly available documents, the hazard classifications are derived from standardized

tests. For instance:

Skin Irritation/Corrosion: Typically determined using in vivo (e.g., rabbit skin irritation test -

OECD TG 404) or in vitro/ex vivo methods (e.g., reconstructed human epidermis test -

OECD TG 431/439).

Eye Irritation/Damage: Assessed through in vivo tests (e.g., rabbit eye irritation test - OECD

TG 405) or in vitro alternatives (e.g., Bovine Corneal Opacity and Permeability test - OECD

TG 437).
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Acute Toxicity: Evaluated via oral, dermal, or inhalation routes using standardized protocols

(e.g., OECD TG 420, 402, 403).

Researchers should refer to the official OECD guidelines for detailed methodologies of these

toxicological tests.

Conclusion
Tert-butyl 4-bromobutanoate is a valuable chemical intermediate that requires careful

handling due to its irritant and potentially corrosive nature. Adherence to the safety precautions

outlined in this guide, including the use of appropriate personal protective equipment and

proper engineering controls, is essential for its safe use in research and development. This

document serves as a foundational resource, and it is recommended to always consult the

most recent and complete Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b008926#material-safety-data-sheet-msds-for-tert-
butyl-4-bromobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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